Cas no 16654-74-3 (bis2-(Trimethylsilyloxy)ethyl Ether)

• Product Name: bis2-(Trimethylsilyloxy)ethyl Ether
• CAS No: 16654-74-3
• MF: C₁₀H₂₆O₃Si₂
• MW: 250.482645511627
• MDL: MFCD11975427
• CID: 1346810
• PubChem ID: 87561004
• Update Time: 2025-04-20

bis2-(Trimethylsilyloxy)ethyl Ether Chemical and Physical Properties

Names and Identifiers

• trimethyl-[2-(2-trimethylsilyloxyethoxy)ethoxy]silane
• Bis[2-(trimethylsilyloxy)ethyl] Ether
• ACMC-209dup
• 1-{2-[2-(1,1-dimethyl-1-silaethoxy)ethoxy]ethoxy}-1,1-dimethyl-1-silaethane
• bis(2-trimethylsiloxyethyl)ether
• O,O-bis(2-trimethylsilyl)diethyleneglycol
• AR-1D0209
• Diethylene glycol, bistrimethylsilyl ether
• 2,2,10,10-Tetramethyl-3,6,9-trioxa-2,10-disilaundecane
• ANW-22223
• CTK4D2380
• AC1LB7NN
• AC1Q55JY
• BIS[2-(TRIMETHYLSILOXY)ETHYL] ETHER
• Diethylene Glycol Bis(trimethylsilyl Ether)
• VZCNNAQIFXLAEZ-UHFFFAOYSA-N
• Diethylene glycol, 2TMS derivative
• bis(2-trimethyl-siloxyethyl) ether
• Diethylene Glycol Bis(
• AS-70126
• DTXSID10339035
• B3378
• 3,6,9-Trioxa-2,10-disilaundecane, 2,2,10,10-tetramethyl-
• 16654-74-3
• AKOS015839980
• MFCD11975427
• SCHEMBL10529106
• Bis[2-(trimethylsilyloxy)ethyl]ether
• D89011
• DB-250795
• NS00113909
• bis2-(Trimethylsilyloxy)ethyl Ether

• MDL： MFCD11975427
• Inchi： 1S/C10H26O3Si2/c1-14(2,3)12-9-7-11-8-10-13-15(4,5)6/h7-10H2,1-6H3
• InChI Key： VZCNNAQIFXLAEZ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OCCOCCO[Si](C)(C)C

Computed Properties

• Exact Mass: 250.14200
• Monoisotopic Mass: 250.14204776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: No data available
• Density: 0.9±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 87°C/5mmHg(lit.)
• Flash Point: 72.4±20.8 °C
• Refractive Index: 1.4130-1.4170
• PSA: 27.69000
• LogP: 2.70600
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

bis2-(Trimethylsilyloxy)ethyl Ether Security Information

• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Other Chemical Reagents Organic Metal Reagents